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Compound of Interest

Compound Name: Islanditoxin

Cat. No.: B239503

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and structural
characteristics of Islanditoxin, a cyclic peptide mycotoxin. The information presented herein is
curated for professionals engaged in toxicological research, natural product chemistry, and
drug development.

Molecular and Physicochemical Properties

Islanditoxin, also known as Cyclochlorotine, is a hepatotoxic mycotoxin produced by the
fungus Penicillium islandicum.[1][2] Its defining characteristic is the presence of dichlorinated
proline within its cyclic peptide structure. The key molecular and physical properties are
summarized in the table below.

Property Value Source
Molecular Formula C24H31CI2Ns07 PubChem CID 114782[3][4]
Molar Mass 572.44 g/mol [2]
Appearance Solid Human Metabolome Database
Melting Point 250 - 251 °C Human Metabolome Database
Synonyms tCy.cIochIorotine, Yellowed rice ]

oxin

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b239503?utm_src=pdf-interest
https://www.benchchem.com/product/b239503?utm_src=pdf-body
https://www.benchchem.com/product/b239503?utm_src=pdf-body
https://www.toxicology.cz/modules.php/modules.php?name=News&file=print&sid=533
https://en.wikipedia.org/wiki/Cyclochlorotine
https://pubchem.ncbi.nlm.nih.gov/compound/Islanditoxin
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclochlorotine
https://en.wikipedia.org/wiki/Cyclochlorotine
https://en.wikipedia.org/wiki/Cyclochlorotine
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclochlorotine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note: An earlier proposed molecular formula was C2s5H330sNsCl2.[5] However, subsequent
analysis has led to the currently accepted formula.

Peptide Composition and Structure

Islanditoxin is a cyclic pentapeptide, meaning it is composed of five amino acid residues
linked in a circular structure.[1][2][3] The peptide contains both common and unusual amino
acids, contributing to its unique chemical properties and biological activity.

The amino acid sequence of Islanditoxin is: cyclo-(L-a-aminobutyryl-L-seryl-L-seryl-3[3,4[3-
dichloro-L-prolyl-3-phenyl-B-alanyl-)[3]

A slight variation in nomenclature describes the composition as cyclo-(L-dichloroprolyl-D-[3-
amino-f-phenylpropionyl-L-a-amino-n-butyryl-L-seryl-L-serin).[1] The constituent amino acids
identified through hydrolysis are:

o L-Serine (Ser): Two residues are present in the cyclic structure.[5]

e L-a-aminobutyric acid (Abu): An isomer of the more common aminobutyric acids.[5]
¢ 3-phenyl-B-alanine (3-Phe): An unusual 3-amino acid.[6]

o 3,4-dichloro-L-proline (Cl2-Pro): A rare, halogenated derivative of proline.[6]

The presence of the two chlorine atoms is critical for its toxicity; removal of these atoms results
in a complete loss of toxic activity.[1]

Experimental Protocols for Characterization

The elucidation of Islanditoxin's structure involved a series of classical and modern analytical
techniques.

Islanditoxin is isolated from the cultured broth of Penicillium islandicum.[5] The purification
process involves recrystallization from different solvents. Recrystallization from methanol or
water yields islanditoxin monomethanolate or monohydrate, respectively. To obtain the free,
solventless form, recrystallization from boiling acetone is required.[7]
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o Complete Hydrolysis: To identify the constituent amino acids, the peptide is subjected to
complete hydrolysis using 12 N hydrochloric acid.[5] This harsh treatment breaks all peptide
bonds, releasing the individual amino acids for identification.

e Mild Hydrolysis: To quantify specific amino acids, milder conditions are used. For instance,
mild hydrolysis with 4.5 N hydrochloric acid demonstrated that one mole of islanditoxin
yields two moles of serine.[5]

The sequence of amino acids was determined through partial hydrolysis and terminal amino
acid analysis.[7]

» Partial Hydrolysis: Controlled hydrolysis with concentrated hydrochloric acid at room
temperature generates smaller peptide fragments.[7]

e Terminal Amino Acid Analysis:

o N-terminal analysis: The DNP (2,4-dinitrophenyl) method was used to identify the N-
terminal amino acid of the resulting fragments.[7]

o C-terminal analysis: Hydrazinolysis was employed to determine the C-terminal amino acid.

[7]

By analyzing the overlapping sequences of these fragments, the circular structure of the parent
molecule was deduced.

Biosynthesis

The biosynthesis of Islanditoxin is a complex process that does not involve ribosomal protein
synthesis. Instead, it is synthesized by a large, multi-domain enzyme complex known as a Non-
Ribosomal Peptide Synthetase (NRPS).[2][6]

The core of this biosynthetic pathway is the NRPS named CctN.[6] The general workflow for
the biosynthesis is depicted below.
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Caption: Biosynthetic pathway of Islanditoxin via Non-Ribosomal Peptide Synthetase (NRPS).

This diagram illustrates the key stages in the biosynthesis of Islanditoxin. Precursor amino
acids undergo necessary modifications, such as halogenation in the case of proline, before
being assembled in a specific order on the CctN enzyme complex. The final step involves the
cyclization and release of the mature Islanditoxin molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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